7-Chloro-2-(2-chlorobenzyl)-1-(4-hydroxy-3-methoxyphenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

Specification

• Molecular Formula: C25H17Cl2NO5
• Molecular Weight: 482.3 g/mol
• IUPAC Name: 7-chloro-2-[(2-chlorophenyl)methyl]-1-(4-hydroxy-3-methoxyphenyl)-1H-chromeno[2,3-c]pyrrole-3,9-dione
• Standard InChI: InChI=1S/C25H17Cl2NO5/c1-32-20-10-13(6-8-18(20)29)22-21-23(30)16-11-15(26)7-9-19(16)33-24(21)25(31)28(22)12-14-4-2-3-5-17(14)27/h2-11,22,29H,12H2,1H3
• Standard InChI Key: INVFGWRQNLCGCB-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C2C3=C(C(=O)N2CC4=CC=CC=C4Cl)OC5=C(C3=O)C=C(C=C5)Cl)O

Introduction

Molecular Structure and Properties

Structural Features

The compound’s structure comprises a chromeno[2,3-c]pyrrole scaffold, a bicyclic system where a pyrrole ring is fused to a chromene (benzopyran) moiety. Key substituents include:

• 7-Chloro substituent on the chromene ring

• 2-(2-Chlorobenzyl) group at position 2 of the pyrrole ring

• 1-(4-Hydroxy-3-methoxyphenyl) substituent at position 1 of the pyrrole ring

This arrangement creates a sterically hindered and electron-rich environment, influenced by the hydroxyl and methoxy groups on the phenyl ring and chloro substituents.

Table 1: Molecular Properties

Property	Value
Molecular Formula	C₂₅H₁₇Cl₂NO₅
Molecular Weight	482.3 g/mol
CAS Number	Not provided
IUPAC Name	7-Chloro-2-[(2-chlorophenyl)methyl]-1-(4-hydroxy-3-methoxyphenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

Synthesis and Reaction Pathways

Multicomponent Cyclization

The synthesis of dihydrochromeno[2,3-c]pyrrole-3,9-diones often employs multicomponent reactions (MCRs), which efficiently assemble complex heterocycles. A representative method involves:

• Reactants: Methyl 4-(o-hydroxyphenyl)-2,4-dioxobutanoates, aryl aldehydes, and primary amines.

• Conditions: Ethanol or methanol as solvents, mild heating (40–80°C), and acidic catalysis (e.g., acetic acid).

For this compound, the 2-(2-chlorobenzyl) group is introduced via nucleophilic substitution or coupling reactions, while the 4-hydroxy-3-methoxyphenyl substituent is incorporated during the cyclization step.

Alternative Routes

Other synthetic strategies include:

• Three-component cyclization: Combining N-substituted isatins, methyl 4-(o-hydroxyphenyl)-2,4-dioxobutanoates, and primary amines to form spirochromeno-pyrrole-indoline derivatives.

• Purification: Column chromatography and crystallization to isolate the target compound.

Table 2: Key Synthetic Steps

Step	Reagents/Conditions	Yield/Purity
Cyclization	Methyl 4-(o-hydroxyphenyl)-2,4-dioxobutanoate, 2-chlorobenzaldehyde, primary amine	43–86%
Nucleophilic Substitution	Alkylation with 2-chlorobenzyl chloride	Not reported
Purification	Column chromatography, crystallization	>95% purity

Analytical Characterization

Spectroscopic Methods

The compound’s structure is validated using:

• NMR Spectroscopy:

  • ¹H NMR: Peaks for aromatic protons, methoxy groups, and chloro-substituted benzyl protons.

  • ¹³C NMR: Detection of carbonyl carbons (C=O) and aromatic carbons.

• Mass Spectrometry: Molecular ion peaks confirming the molecular formula (e.g., m/z 482.3 [M+H]⁺).

Functional Group Reactivity

The hydroxyl and methoxy groups on the phenyl ring participate in hydrogen bonding and electron-donating effects, while chloro substituents enhance electrophilicity. These features influence solubility, bioavailability, and metabolic stability.

Chemical Reactivity and Functionalization

Electrophilic Aromatic Substitution

The 4-hydroxy-3-methoxyphenyl group directs electrophiles to specific positions, enabling further derivatization (e.g., nitration, sulfonation).

Applications in Medicinal Chemistry

Drug Discovery Platforms

The compound serves as a scaffold for designing:

• Kinase inhibitors: Targeting oncogenic kinases (e.g., EGFR, VEGFR).

• Antiviral agents: Interfering with viral replication machinery.

Structure-Activity Relationship (SAR) Studies

Modifications to substituents (e.g., replacing chloro with bromo or introducing alkyl chains) could enhance bioactivity. For example:

• 7-Bromo analogs: Improved binding affinity due to larger polarizability.

• Methylsulfanyl derivatives: Enhanced solubility and metabolic stability.

Challenges and Future Directions

Synthetic Limitations

• Yield Optimization: Current MCRs achieve moderate yields (43–86%), necessitating catalyst or solvent optimization.

• Regioselectivity: Control over substituent positioning during cyclization remains challenging.

Biological Testing

Prioritizing in vitro and in vivo assays to validate hypothesized activities (e.g., cytotoxicity, antimicrobial efficacy) is critical.